Cas no 2005715-83-1 (4-ethoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride)

• Product Name: 4-ethoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride
• CAS No: 2005715-83-1
• MF: C₆H₁₁ClO₅S₂
• MW: 262.731539011002
• CID: 6432162
• PubChem ID: 165870942
• Update Time: 2025-10-31

4-ethoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride
• 2005715-83-1
• EN300-1120662

• Inchi： 1S/C6H11ClO5S2/c1-2-12-5-3-13(8,9)4-6(5)14(7,10)11/h5-6H,2-4H2,1H3
• InChI Key： NXBONEVWROEARR-UHFFFAOYSA-N
• SMILES： ClS(C1CS(CC1OCC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 261.9736435g/mol
• Monoisotopic Mass: 261.9736435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 94.3Ų

Additional information on 4-ethoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride

Professional Introduction to Compound with CAS No. 2005715-83-1 and Product Name: 4-ethoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride

The compound with the CAS number 2005715-83-1 and the product name 4-ethoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride represents a fascinating and highly specialized chemical entity within the pharmaceutical and biochemical industries. This compound belongs to a class of heterocyclic sulfur-containing derivatives, which have garnered significant attention due to their unique structural properties and potential applications in medicinal chemistry. The presence of both ethoxy and sulfonyl chloride functional groups in its molecular framework imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focusing on thiolane derivatives due to their promising biological activities. Thiolane scaffolds are known for their ability to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 4-ethoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride enhances its utility as a building block in drug design. The sulfonyl chloride moiety, in particular, is highly reactive and can undergo nucleophilic substitution reactions, allowing for further functionalization and the creation of novel compounds with tailored properties.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The dioxo group within its structure suggests a high level of electronic complexity, which can influence how it interacts with biological targets. Current research indicates that such derivatives may be effective in modulating enzyme activity, particularly those involved in metabolic pathways relevant to diseases like diabetes and cancer. The ethoxy group further contributes to this potential by influencing solubility and metabolic stability, making it an attractive candidate for oral or injectable formulations.

The synthesis of 4-ethoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride is a testament to the advancements in synthetic organic chemistry. Modern methodologies have enabled chemists to construct complex heterocyclic frameworks with remarkable precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in achieving the desired structural motifs. These synthetic strategies not only improve yield but also enhance the purity of the final product, which is crucial for pharmaceutical applications.

In the realm of drug discovery, intermediates like 4-ethoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride play a pivotal role in high-throughput screening (HTS) campaigns. Their availability allows researchers to rapidly test numerous derivatives for biological activity without having to embark on lengthy synthetic routes from scratch. This efficiency is particularly important in academic and industrial settings where time-to-market is a critical factor. Moreover, the structural diversity offered by thiolane derivatives makes them ideal candidates for structure-based drug design (SBDD), where computational modeling is used to predict how a molecule will interact with its biological target.

The pharmacokinetic profile of 4-ethoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential. Preliminary studies suggest that this compound exhibits favorable solubility characteristics, which could lead to improved bioavailability when compared to related thiolane derivatives lacking similar functional groups. Additionally, its stability under various conditions makes it suitable for formulation into stable pharmaceutical products.

Environmental considerations also play a significant role in the development of new chemical entities. The design of 4-ethoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride takes into account factors such as biodegradability and toxicity to minimize environmental impact. By leveraging green chemistry principles—such as using catalytic methods that reduce waste—the synthesis process can be made more sustainable while maintaining high yields and purity standards.

Looking ahead, the future applications of 4-ethoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride are vast and exciting. As our understanding of disease mechanisms at the molecular level deepens, so too does our ability to design targeted therapeutics. This compound represents just one example of how innovative chemistry can lead to breakthroughs in medicine. Whether it serves as an intermediate for a new drug or inspires entirely new classes of bioactive molecules remains to be seen; however, its unique properties ensure that it will remain a subject of intense interest for years to come.